Cas no 26489-01-0 ((+/-)-3,7-Dimethyloct-6-en-1-ol)

(+/-)-3,7-Dimethyloct-6-en-1-ol structure
26489-01-0 structure
Product name:(+/-)-3,7-Dimethyloct-6-en-1-ol
CAS No:26489-01-0
MF:C10O
MW:136.106402397156
CID:52947

(+/-)-3,7-Dimethyloct-6-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • (+/-)-3,7-Dimethyloct-6-en-1-ol
    • CITRONELLOL
    • 3,7-DIMETHYL-6-OCTEN-1-OL
    • 6-Octen-1-ol, 3,7-dimethyl-
    • Cephrol
    • DL-Citronellol
    • Elenol
    • Inchi: InChI=1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h5,10-11H,4,6-8H2,1-3H3
    • InChI Key: QMVPMAAFGQKVCJ-UHFFFAOYSA-N
    • SMILES: CC(CC/C=C(/C)\C)CCO

Computed Properties

  • Exact Mass: 156.151415
  • Monoisotopic Mass: 156.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.857 g/mL at 25 °C(lit.)
  • Melting Point: 77-83 °C(lit.)
  • Boiling Point: 225 °C(lit.)
  • Flash Point: 209 °F
  • Refractive Index: n20/D 1.456(lit.)
  • Vapor Pressure: ~0.02 mm Hg ( 25 °C)

(+/-)-3,7-Dimethyloct-6-en-1-ol Security Information

  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:RH3400000
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

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